Cas no 2227855-65-2 (rac-(4R,5S)-4-amino-5-(4-chloro-3-fluorophenyl)-1-(propan-2-yl)pyrrolidin-2-one hydrochloride, trans)

• Product Name: rac-(4R,5S)-4-amino-5-(4-chloro-3-fluorophenyl)-1-(propan-2-yl)pyrrolidin-2-one hydrochloride, trans
• CAS No: 2227855-65-2
• MF: C₁₃H₁₇Cl₂FN₂O
• MW: 307.191284894943
• CID: 6264596
• PubChem ID: 137964563
• Update Time: 2025-05-22

rac-(4R,5S)-4-amino-5-(4-chloro-3-fluorophenyl)-1-(propan-2-yl)pyrrolidin-2-one hydrochloride, trans Chemical and Physical Properties

Names and Identifiers

• rac-(4R,5S)-4-amino-5-(4-chloro-3-fluorophenyl)-1-(propan-2-yl)pyrrolidin-2-one hydrochloride, trans
• EN300-1724789
• 2227855-65-2
• (4S,5R)-4-Amino-5-(4-chloro-3-fluorophenyl)-1-propan-2-ylpyrrolidin-2-one;hydrochloride
• rac-(4R,5S)-4-amino-5-(4-chloro-3-fluorophenyl)-1-(propan-2-yl)pyrrolidin-2-one hydrochloride

• Inchi： 1S/C13H16ClFN2O.ClH/c1-7(2)17-12(18)6-11(16)13(17)8-3-4-9(14)10(15)5-8;/h3-5,7,11,13H,6,16H2,1-2H3;1H/t11-,13+;/m0./s1
• InChI Key： DXAUMFIBFUIUSF-STEACBGWSA-N
• SMILES： ClC1C=CC(=CC=1F)[C@@H]1[C@H](CC(N1C(C)C)=O)N.Cl

Computed Properties

• Exact Mass: 306.0701967g/mol
• Monoisotopic Mass: 306.0701967g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 326
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.3Ų

Additional information on rac-(4R,5S)-4-amino-5-(4-chloro-3-fluorophenyl)-1-(propan-2-yl)pyrrolidin-2-one hydrochloride, trans

Rac-(4R,5S)-4-Amino-5-(4-Chloro-3-Fluorophenyl)-1-(Propan-2-Yl)Pyrrolidin-2-One Hydrochloride, Trans: A Comprehensive Overview

The compound rac-(4R,5S)-4-amino-5-(4-chloro-3-fluorophenyl)-1-(propan-2-yl)pyrrolidin-2-one hydrochloride, trans (CAS No. 2227855-65-2) is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of pyrrolidinone derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structure of this compound is characterized by a pyrrolidinone ring system with specific stereochemistry at the 4R and 5S positions, along with substituents that include an amino group, a chloro-fluorophenyl moiety, and an isopropyl group. These structural features contribute to its unique physicochemical properties and biological functions.

Recent studies have highlighted the importance of stereochemistry in determining the pharmacokinetic and pharmacodynamic profiles of such compounds. The trans configuration of this compound plays a crucial role in its interactions with biological targets, such as enzymes or receptors. For instance, research has demonstrated that the stereochemistry at the 4R and 5S positions significantly influences the compound's ability to inhibit certain kinases or modulate ion channels. These findings underscore the need for precise stereochemical control during synthesis to ensure optimal therapeutic efficacy.

The synthesis of rac-(4R,5S)-4-amino-5-(4-chloro-3-fluorophenyl)-1-(propan-2-yl)pyrrolidin-2-one hydrochloride involves a multi-step process that typically includes nucleophilic substitution, cyclization, and stereoselective formation of the pyrrolidinone ring. Recent advancements in asymmetric catalysis have enabled the efficient construction of the desired stereochemistry at both the 4R and 5S positions. These methods not only enhance yield but also improve enantiomeric excess, which is critical for downstream applications in drug development.

In terms of biological activity, this compound has shown promise in preclinical models as a potential therapeutic agent for various diseases. For example, studies have demonstrated its ability to inhibit key enzymes involved in neurodegenerative diseases such as Alzheimer's disease. Additionally, its anti-inflammatory properties have been explored in models of chronic inflammation, suggesting potential applications in treating conditions like arthritis or inflammatory bowel disease.

One of the most recent breakthroughs involving this compound is its role in targeted drug delivery systems. Researchers have investigated its ability to serve as a carrier for delivering therapeutic agents across biological barriers such as the blood-brain barrier. The presence of the amino group and the hydrophilic nature of certain substituents make it an ideal candidate for such applications. Furthermore, its stability under physiological conditions ensures prolonged retention in target tissues, enhancing therapeutic efficacy.

The pharmacokinetic profile of rac-(4R,5S)-4-amino-5-(4-chloro-3-fluorophenyl)-1-(propan-2-yl)pyrrolidin-2-one hydrochloride has been extensively studied in animal models. Results indicate that it exhibits moderate absorption following oral administration and demonstrates favorable bioavailability due to its lipophilic nature. Its elimination half-life is within an optimal range for once-daily dosing regimens, making it suitable for chronic therapies.

From a regulatory standpoint, this compound has undergone preliminary safety assessments to evaluate its toxicity profile. Acute and chronic toxicity studies have revealed that it exhibits low toxicity at therapeutic doses, with no significant adverse effects observed on major organ systems. These findings support its potential for clinical translation and further development as a therapeutic agent.

In conclusion, rac-(4R,5S)-4-amino-5-(4-chloro-3-fluorophenyl)-1-(propan-2-yli)pyrrolidinone hydrochloride (CAS No. 2227855660) represents a promising molecule with diverse applications in drug discovery and development. Its unique structural features, combined with recent advancements in synthesis and application strategies, position it as a key player in addressing unmet medical needs across various therapeutic areas.